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Compound of Interest |

Compound Name: Diethyl-d10-amine hydrochloride
CAS No.: 285132-87-8
Cat. No.: B1591366

Get Quote

Introduction: The Critical Role of Stable Isotope
Labeling in Quantitative Metabolomics

Metabolomics, the comprehensive study of small molecules within a biological system,
provides a dynamic snapshot of cellular activity. Accurate quantification of these metabolites is
paramount for elucidating biochemical pathways, identifying disease biomarkers, and
evaluating therapeutic efficacy. However, the inherent complexity of biological matrices
presents significant analytical challenges, including ion suppression or enhancement in mass
spectrometry, and analyte loss during sample preparation.[1][2] The "gold standard" to
overcome these challenges is the use of stable isotope-labeled internal standards (SIL-IS) in a
technique known as stable isotope dilution analysis.[3]

A SIL-IS is a form of the analyte where one or more atoms have been replaced with a heavier,
non-radioactive isotope (e.g., 2H or D, 13C, °N).[2] These standards are chemically identical to
their endogenous counterparts, ensuring they co-elute chromatographically and exhibit the
same behavior during extraction, derivatization, and ionization.[3] However, their increased
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mass allows them to be distinguished by a mass spectrometer. By adding a known
concentration of the SIL-IS to a sample at the earliest stage of preparation, it precisely
accounts for variations in sample handling and matrix effects, enabling highly accurate and
precise quantification.[3][4]

Diethyl-d10-amine hydrochloride, the fully deuterated analog of diethylamine hydrochloride,
serves as an ideal SIL-1S for the quantification of diethylamine. Diethylamine is a volatile
secondary amine that can be found endogenously as a metabolite of various precursors and is
also present in environmental and dietary sources. Its accurate measurement is crucial in
various research areas, from toxicology to studies of gut microbiome metabolism. This
application note provides a comprehensive guide to the use of Diethyl-d10-amine
hydrochloride for the robust quantification of diethylamine in biological matrices using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties of Diethyl-d10-amine
hydrochloride

A thorough understanding of the internal standard's properties is foundational to method
development.

Property Value Source
CAS Number 285132-87-8 [5]
Molecular Formula (C2Ds)2NH - HCI [5]
Molecular Weight 119.66 g/mol [5]
Isotopic Purity Typically =98 atom % D [5]
Form Solid [5]
Melting Point 227-230 °C [5]
Mass Shift from Unlabeled +10 Da [5]

The significant mass shift of +10 Daltons provides a clear and unambiguous separation from
the native diethylamine signal in the mass spectrometer, preventing any potential for isotopic
crosstalk or interference.
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Principle of Stable Isotope Dilution using Diethyl-
d10-amine

The core principle relies on the direct relationship between the analyte concentration and the
ratio of the signals from the native analyte and the known amount of the added internal
standard. Because both compounds are affected proportionally by any sample loss or matrix-
induced signal alteration, their ratio remains constant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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